3-(1H-Tetrazol-5-yl)-9H-thioxanthen-9-one 10,10-dioxide monohydrate
3-(1H-Tetrazol-5-yl)-9H-thioxanthen-9-one 10,10-dioxide monohydrate
Brand Name:
Vulcanchem
CAS No.:
56030-55-8
VCID:
VC0011144
InChI:
InChI=1S/C14H8N4O3S.H2O/c19-13-9-3-1-2-4-11(9)22(20,21)12-7-8(5-6-10(12)13)14-15-17-18-16-14;/h1-7H,(H,15,16,17,18);1H2
SMILES:
C1=CC=C2C(=C1)C(=O)C3=C(S2(=O)=O)C=C(C=C3)C4=NNN=N4.O
Molecular Formula:
C14H10N4O4S
Molecular Weight:
330.32 g/mol
3-(1H-Tetrazol-5-yl)-9H-thioxanthen-9-one 10,10-dioxide monohydrate
CAS No.: 56030-55-8
Main Products
VCID: VC0011144
Molecular Formula: C14H10N4O4S
Molecular Weight: 330.32 g/mol
| CAS No. | 56030-55-8 |
|---|---|
| Product Name | 3-(1H-Tetrazol-5-yl)-9H-thioxanthen-9-one 10,10-dioxide monohydrate |
| Molecular Formula | C14H10N4O4S |
| Molecular Weight | 330.32 g/mol |
| IUPAC Name | 10,10-dioxo-3-(2H-tetrazol-5-yl)thioxanthen-9-one;hydrate |
| Standard InChI | InChI=1S/C14H8N4O3S.H2O/c19-13-9-3-1-2-4-11(9)22(20,21)12-7-8(5-6-10(12)13)14-15-17-18-16-14;/h1-7H,(H,15,16,17,18);1H2 |
| Standard InChIKey | YRXFSKFCFQRWHG-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C3=C(S2(=O)=O)C=C(C=C3)C4=NNN=N4.O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C3=C(S2(=O)=O)C=C(C=C3)C4=NNN=N4.O |
| Synonyms | 3-(1H-TETRAZOL-5-YL)-9H-THIOXANTHEN-9-O& |
| PubChem Compound | 11573471 |
| Last Modified | Nov 11 2021 |
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